Cas no 606945-35-1 (1-4-(2-chlorophenoxy)benzenesulfonyl-4-methylpiperazine)

• Product Name: 1-4-(2-chlorophenoxy)benzenesulfonyl-4-methylpiperazine
• CAS No: 606945-35-1
• MF: C₁₇H₁₉ClN₂O₃S
• MW: 366.862362146378
• CID: 6374699
• PubChem ID: 1582808
• Update Time: 2025-09-23

1-4-(2-chlorophenoxy)benzenesulfonyl-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-4-(2-chlorophenoxy)benzenesulfonyl-4-methylpiperazine
• 1-((4-(2-chlorophenoxy)phenyl)sulfonyl)-4-methylpiperazine
• VU0134147-2
• EU-0082250
• 1-[4-(2-chlorophenoxy)phenyl]sulfonyl-4-methylpiperazine
• SR-01000261537
• 606945-35-1
• AKOS000809479
• 1-[4-(2-CHLOROPHENOXY)BENZENESULFONYL]-4-METHYLPIPERAZINE
• 1-{[4-(2-chlorophenoxy)phenyl]sulfonyl}-4-methylpiperazine
• F1408-0018
• SR-01000261537-1
• Z56882211

• Inchi： 1S/C17H19ClN2O3S/c1-19-10-12-20(13-11-19)24(21,22)15-8-6-14(7-9-15)23-17-5-3-2-4-16(17)18/h2-9H,10-13H2,1H3
• InChI Key： PINZQVHQYYULTB-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC3=CC=CC=C3Cl)C=C2)(=O)=O)CCN(C)CC1

Computed Properties

• Exact Mass: 366.0804913g/mol
• Monoisotopic Mass: 366.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 1-4-(2-chlorophenoxy)benzenesulfonyl-4-methylpiperazine

Comprehensive Overview of 1-4-(2-chlorophenoxy)benzenesulfonyl-4-methylpiperazine (CAS No. 606945-35-1)

1-4-(2-chlorophenoxy)benzenesulfonyl-4-methylpiperazine (CAS No. 606945-35-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This sulfonylpiperazine derivative is characterized by its 2-chlorophenoxy and benzenesulfonyl functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals often search for terms like "sulfonylpiperazine derivatives," "chlorophenoxy compounds," and "CAS 606945-35-1 applications" to explore its uses in drug development and material science.

The compound's molecular structure, featuring a 4-methylpiperazine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential role in modulating enzyme activity or receptor interactions, aligning with trending topics such as "targeted drug design" and "small molecule therapeutics." Its benzenesulfonyl group is particularly noteworthy for enhancing solubility and stability, addressing common challenges in formulation science. Queries like "how to improve drug solubility" or "stable sulfonyl compounds" often lead to discussions involving this compound.

In agrochemical contexts, 1-4-(2-chlorophenoxy)benzenesulfonyl-4-methylpiperazine has been explored for its herbicidal or pesticidal properties, resonating with searches like "eco-friendly agrochemicals" and "chlorophenoxy-based pesticides." The 2-chlorophenoxy segment is known to influence plant growth regulation, a hot topic in sustainable agriculture. However, rigorous environmental safety assessments are essential, as emphasized by recent regulatory trends and user queries such as "green chemistry in agrochemicals."

From a synthetic chemistry perspective, the compound's CAS No. 606945-35-1 serves as a key identifier in patent literature and commercial catalogs. Its preparation typically involves multi-step reactions, including sulfonylation and nucleophilic substitution, topics frequently searched as "sulfonylation techniques" or "piperazine derivative synthesis." Analytical methods like HPLC and NMR are critical for purity verification, reflecting common technical questions such as "how to characterize sulfonyl compounds."

The growing interest in 1-4-(2-chlorophenoxy)benzenesulfonyl-4-methylpiperazine also intersects with AI-driven drug discovery. Machine learning models trained on sulfonylpiperazine datasets can predict its bioactivity, a trend captured by searches like "AI in chemical research." Additionally, its 4-methylpiperazine core aligns with investigations into CNS-active compounds, linking to popular queries about "blood-brain barrier permeability."

Regulatory compliance and safety remain paramount when handling this compound. While it is not classified as hazardous under standard guidelines, proper storage and handling protocols are advised. This aligns with frequently asked questions such as "chemical storage best practices" and "lab safety for sulfonyl derivatives."

In summary, 1-4-(2-chlorophenoxy)benzenesulfonyl-4-methylpiperazine (CAS No. 606945-35-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features, including the benzenesulfonyl and 2-chlorophenoxy groups, make it a subject of ongoing research and commercial interest, particularly in contexts like "sustainable chemistry" and "precision medicine."